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Compound of Interest

Compound Name: 1,1-Dibromocyclohexane

Cat. No.: B1633860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper handling, storage, and safety

precautions for 1,1-Dibromocyclohexane. The information is intended to support laboratory

personnel in minimizing risks and ensuring a safe working environment. Due to the limited

availability of a specific safety data sheet for 1,1-Dibromocyclohexane, this guide

supplements available data with general best practices for handling halogenated organic

compounds.

Chemical and Physical Properties
1,1-Dibromocyclohexane is a geminal dihalide with the molecular formula C₆H₁₀Br₂.

Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value Reference

Molecular Weight 241.95 g/mol [1]

Boiling Point 207.7 °C at 760 mmHg [1]

Density Not available

Flash Point 80.8 °C [1]

Vapor Pressure 0.319 mmHg at 25 °C [1]

Appearance Not available

Solubility Insoluble in water. [2]

Hazard Identification and Control
While a specific hazard classification for 1,1-Dibromocyclohexane is not readily available, it

should be handled with the same precautions as other organobromine compounds, which can

be irritating and harmful.

Potential Hazards:

Skin and Eye Irritation: Direct contact can cause irritation.

Respiratory Tract Irritation: Inhalation of vapors may cause irritation.

Toxicity: While specific toxicity data is unavailable, many halogenated organic compounds

are toxic if ingested or absorbed through the skin.

Hazard Control Measures:
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Potential Hazards

Control Measures

Skin/Eye Contact Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(Training, SOPs)

Inhalation Engineering Controls
(Fume Hood)

Ingestion/Absorption Safe Work Practices
(Avoid direct contact, proper labeling)

Click to download full resolution via product page

Caption: Hazard Identification and Control Measures.

Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is crucial to prevent exposure and

accidents.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and disposed of properly after handling.

Body Protection: A laboratory coat must be worn.

Engineering Controls
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All work with 1,1-Dibromocyclohexane should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.

General Handling Practices
Avoid direct contact with skin and eyes.

Avoid inhalation of vapors.

Wash hands thoroughly after handling.

Ensure all containers are properly labeled.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Experimental Protocols
Synthesis of 1,1-Dibromocyclohexane
A common method for the synthesis of 1,1-Dibromocyclohexane involves the reaction of

cyclohexanone with a brominating agent. While a detailed, peer-reviewed protocol specifically

for 1,1-Dibromocyclohexane is not readily available in the searched literature, a general

procedure can be inferred from related syntheses. One possible route involves the use of

phosphorus pentabromide.

Disclaimer: The following is a generalized, theoretical procedure and should be thoroughly

evaluated and optimized by a qualified chemist before execution.

Objective: To synthesize 1,1-Dibromocyclohexane from cyclohexanone.

Materials:

Cyclohexanone
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Phosphorus pentabromide (PBr₅)

Anhydrous solvent (e.g., dichloromethane)

Ice bath

Stirring apparatus

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Procedure:

In a fume hood, equip a round-bottom flask with a stir bar and a dropping funnel.

Charge the flask with cyclohexanone dissolved in an anhydrous solvent.

Cool the flask in an ice bath.

Slowly add a solution of phosphorus pentabromide in the same solvent to the cooled, stirring

solution of cyclohexanone.

After the addition is complete, allow the reaction to stir at a low temperature for a specified

time, monitoring the reaction progress by a suitable method (e.g., TLC).

Upon completion, quench the reaction by carefully adding it to a beaker of ice water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed

by brine.

Dry the organic layer over an anhydrous drying agent.
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Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude 1,1-Dibromocyclohexane.

Purify the product as necessary (e.g., by distillation).

Workflow for Safe Handling of 1,1-
Dibromocyclohexane
The following diagram outlines a logical workflow for the safe handling of 1,1-
Dibromocyclohexane in a laboratory setting.
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Preparation

Handling

Post-Experiment

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh/Measure Chemical

Perform Experiment

Quench/Work-up Reaction

Properly Label and Store Product

Decontaminate Glassware and Work Area

Dispose of Waste
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Caption: Safe Handling Workflow for 1,1-Dibromocyclohexane.
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Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill with

an inert absorbent material. Collect the material into a suitable container for disposal.

This technical guide is intended to provide a foundation for the safe handling and storage of

1,1-Dibromocyclohexane. It is imperative that all laboratory personnel consult all available

safety literature and adhere to their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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